![molecular formula C7H6BF3O3 B1591645 3-Methoxy-2,4,6-trifluorophenylboronic acid CAS No. 849062-08-4](/img/structure/B1591645.png)
3-Methoxy-2,4,6-trifluorophenylboronic acid
Overview
Description
3-Methoxy-2,4,6-trifluorophenylboronic Acid is used as a reactant in the preparation of adamantyl-tethered biphenyl compounds capable of inducing apoptosis in cancer cells .
Synthesis Analysis
The synthesis of 3-Methoxy-2,4,6-trifluorophenylboronic Acid involves the use of this compound as a reactant in the preparation of adamantyl-tethered biphenyl compounds . It is also involved in the synthesis of multisubstituted olefins and conjugate dienes .Molecular Structure Analysis
The molecular formula of 3-Methoxy-2,4,6-trifluorophenylboronic Acid is C7H6BF3O3. Its molecular weight is 205.93g/mol . The SMILES string representation is COc1c(F)cc(F)c(B(O)O)c1F .Chemical Reactions Analysis
3-Methoxy-2,4,6-trifluorophenylboronic Acid is used as a reactant in various chemical reactions. For instance, it is used in the preparation of adamantyl-tethered biphenyl compounds . It is also involved in the synthesis of multisubstituted olefins and conjugate dienes .Physical And Chemical Properties Analysis
3-Methoxy-2,4,6-trifluorophenylboronic Acid is a solid compound . Its molecular formula is C7H6BF3O3 and its molecular weight is 205.93g/mol .Scientific Research Applications
Synthesis of Benzopyranone Derivatives
3-Methoxy-2,4,6-trifluorophenylboronic acid is used in the synthesis of benzopyranone derivatives which act as modulators for GABAA receptors. These receptors are pivotal in the central nervous system and play a role in mediating the effects of various sedative and anxiolytic drugs .
Suzuki Cross-Coupling Reactions
This compound is involved in Suzuki cross-coupling reactions, a type of palladium-catalyzed cross-coupling reaction that is widely used in organic chemistry to form carbon-carbon bonds .
Preparation of Adamantyl-tethered Biphenyl Compounds
It serves as a reactant in preparing adamantyl-tethered biphenyl compounds that have shown potential in inducing apoptosis in cancer cells, which could be significant for cancer research .
Regenerative Medicine Applications
The compound has been mentioned in research related to induced pluripotent stem cells (iPSCs), which have strong potential in regenerative medicine applications; however, immune rejection caused by HLA mismatching is a concern .
Proteomics Research
It is also used as an aryl derivative for proteomics research, which involves the large-scale study of proteins, particularly their structures and functions .
Mechanism of Action
Target of Action
It is used as a reactant in the preparation of adamantyl-tethered biphenyl compounds .
Biochemical Pathways
It is known to be used in the preparation of adamantyl-tethered biphenyl compounds , which could potentially affect various biochemical pathways.
Result of Action
It is used as a reactant in the preparation of adamantyl-tethered biphenyl compounds capable of inducing apoptosis in cancer cells .
properties
IUPAC Name |
(2,4,6-trifluoro-3-methoxyphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BF3O3/c1-14-7-4(10)2-3(9)5(6(7)11)8(12)13/h2,12-13H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDORBPOVXUMTLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=C(C=C1F)F)OC)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BF3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30584621 | |
Record name | (2,4,6-Trifluoro-3-methoxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30584621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
849062-08-4 | |
Record name | B-(2,4,6-Trifluoro-3-methoxyphenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=849062-08-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2,4,6-Trifluoro-3-methoxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30584621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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